Cas no 892362-52-6 (2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 892362-52-6
• MF: C₂₅H₂₂ClN₃O₂
• MW: 431.914084911346
• CID: 5439760
• PubChem ID: 16028532
• Update Time: 2025-06-29

2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-oxo-4-phenyl-N-(2,4,6-trimethylphenyl)-1(2H)-quinazolineacetamide
• NCGC00131711-01
• CHEMBL1527274
• F3167-1576
• 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• G515-0163
• 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-mesitylacetamide
• AKOS002029494
• 892362-52-6
• HMS1890E13

• Inchi： 1S/C25H22ClN3O2/c1-15-11-16(2)23(17(3)12-15)27-22(30)14-29-21-10-9-19(26)13-20(21)24(28-25(29)31)18-7-5-4-6-8-18/h4-13H,14H2,1-3H3,(H,27,30)
• InChI Key： MBFUPNIFWJINLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(N2CC(NC1C(C)=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 431.1400546g/mol
• Monoisotopic Mass: 431.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.32±0.70(Predicted)

Additional information on 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide

Introduction to 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 892362-52-6) in Modern Pharmaceutical Research

The compound 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide, identified by the CAS number 892362-52-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a dihydroquinazoline core and a chlorinated phenyl substituent suggests unique pharmacophoric properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry. The dihydroquinazoline scaffold is particularly noteworthy for its role in several bioactive molecules, including kinase inhibitors and antimicrobial agents. The structural modifications introduced in this compound, such as the chloro-substituted phenyl ring and the acetamide moiety, are designed to enhance binding affinity and selectivity towards target enzymes. These features are critical for developing novel therapeutic agents with improved efficacy and reduced side effects.

Current research in pharmaceutical sciences emphasizes the importance of rational drug design, where structural modifications are meticulously tailored to optimize biological activity. The N-(2,4,6-trimethylphenyl)acetamide part of the molecule contributes to its solubility and metabolic stability, which are essential factors for drug formulation. Furthermore, the 6-chloro substituent on the dihydroquinazoline ring is known to modulate electronic properties and binding interactions with biological targets. This strategic placement of functional groups has been demonstrated to enhance potency in preclinical studies.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, dihydroquinazoline derivatives have shown promise in inhibiting enzymes involved in cancer progression. The specific arrangement of atoms in 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide may enable it to interact with key protein targets implicated in oncogenesis. Preliminary computational studies suggest that this molecule could exhibit inhibitory activity against various kinases, making it a valuable tool for mechanistic studies.

The synthesis of this compound involves multi-step organic reactions that showcase the synthetic prowess of modern pharmaceutical chemistry. Key steps include cyclization reactions to form the dihydroquinazoline core, followed by functional group interconversions to introduce the chloro and acetamide moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production if required.

From a pharmacological perspective, understanding the interaction between this molecule and biological targets is paramount. The chloro-substituted phenyl ring is expected to engage in hydrophobic interactions with aromatic pockets on proteins, while the acetamide group may participate in hydrogen bonding networks. Such interactions are crucial for determining binding affinity and specificity. Recent advancements in crystallography have enabled high-resolution structures of protein-ligand complexes, providing insights into how this compound might bind to its intended targets.

The potential therapeutic applications of 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide extend beyond oncology. Its structural features suggest utility in other therapeutic areas such as inflammation and neurodegenerative diseases. For example, kinases are not only implicated in cancer but also play roles in inflammatory pathways. By modulating kinase activity, this compound could offer a novel approach to treating chronic inflammatory conditions. Additionally, its ability to cross the blood-brain barrier may make it relevant for neurological disorders.

In conclusion,2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 892362-52-6) represents a significant contribution to pharmaceutical research due to its innovative structure and potential therapeutic applications. The combination of a dihydroquinazoline core with strategically placed functional groups like the chlorophenyl ring and acetamide moiety makes it a versatile scaffold for drug development. As research progresses，this compound is likely to play an increasingly important role in addressing critical medical challenges.